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For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenethyl acetate is a widely utilized aromatic ester in the fragrance and flavor industry,

prized for its pleasant, sweet, floral, and fruity aroma reminiscent of rose and honey. Its

versatility and cost-effectiveness make it a staple ingredient in a vast array of scented products,

from fine fragrances to personal care items and household goods. This document provides

detailed application notes and experimental protocols for the effective use of phenethyl
acetate in fragrance formulations, aimed at researchers, scientists, and professionals in the

field.

Phenethyl acetate, also known as 2-phenylethyl acetate, is the acetate ester of phenethyl

alcohol. It occurs naturally in a variety of fruits, flowers, and alcoholic beverages but is

predominantly produced synthetically for commercial use. Its characteristic scent profile,

coupled with its stability and blending capabilities, allows it to be a key component in creating

complex and appealing fragrances.
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A comprehensive understanding of phenethyl acetate's properties is crucial for its effective

application in fragrance formulation. The following tables summarize key quantitative data for

this compound.

Table 1: Physicochemical Properties of Phenethyl Acetate

Property Value References

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 238-239 °C at 760 mmHg

Melting Point -31 °C

Density 1.032 - 1.033 g/mL at 25 °C

Flash Point 105 °C (221 °F)

Vapor Pressure 0.056 mmHg at 25 °C

Solubility

Moderately soluble in water;

soluble in ethanol and organic

solvents.

logP (o/w) 2.30

Table 2: Olfactory Profile of Phenethyl Acetate
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Attribute Description References

Odor Type Floral, Fruity, Sweet

Odor Description

A very sweet, rosy-fruity scent

with nuances of honey, peach,

and a slight greenness.

Odor Strength Medium

Substantivity

Data not widely available, but

generally considered a middle

note.

Odor Threshold
40 to 200 ppb (parts per

billion)

Common Uses

Rose, jasmine, hyacinth,

freesia, peony, magnolia, and

oriental fragrance types.

Typical Concentration

1% to 10% in fragrance

concentrates, but can be

higher.

Experimental Protocols
The following section outlines detailed methodologies for key experiments involving the

application of phenethyl acetate in fragrance formulations.

Fragrance Formulation Workflow
The creation of a fragrance is a systematic process that involves conceptualization,

formulation, and evaluation. Phenethyl acetate is typically introduced during the blending

stage as a middle note to impart its characteristic floral and sweet character.
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1. Concept & Inspiration
(e.g., Floral Bouquet)

2. Sourcing Ingredients
(Phenethyl Acetate, Rose Oil, etc.)

3. Blending Notes
(Top, Middle, Base)

4. Initial Formulation
(e.g., 5% Phenethyl Acetate)

5. Sensory Evaluation
(Odor Profile)

6. Formulation Modification
(Adjusting Ratios)

Feedback Loop

7. Stability & Safety Testing

If acceptable

8. Final Fragrance

Click to download full resolution via product page

A typical workflow for fragrance formulation.

Sensory Analysis Protocol: Odor Threshold
Determination
This protocol describes the determination of the odor detection threshold of phenethyl acetate
using a forced-choice ascending concentration series method.
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Objective: To determine the lowest concentration at which the odor of phenethyl acetate is

detectable by a sensory panel.

Materials:

Phenethyl acetate (high purity)

Odor-free water or ethanol as a solvent

Glass bottles with PTFE-lined caps

Graduated pipettes and volumetric flasks

Sensory panel of at least 10 trained assessors

Procedure:

Sample Preparation: Prepare a series of dilutions of phenethyl acetate in the chosen

solvent. The concentration steps should be logarithmic (e.g., a factor of 2 or 3 between

dilutions).

Triangle Test Setup: For each concentration level, present three samples to each panelist:

two are blanks (solvent only) and one contains the diluted phenethyl acetate. The position

of the scented sample should be randomized for each trial.

Panelist Instructions: Instruct panelists to sniff each sample and identify the one that is

different from the other two. Even if they are not certain, they must make a choice.

Data Collection: Record whether each panelist correctly identified the scented sample at

each concentration level.

Ascending Series: Start with the lowest concentration and proceed to higher concentrations.

The threshold for an individual is the concentration at which they correctly identify the

sample in two consecutive trials.

Data Analysis: The group threshold is typically calculated as the geometric mean of the

individual thresholds.
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Stability Testing Protocol for a Fragrance Tincture
This protocol outlines an accelerated stability test for a fragrance tincture containing phenethyl
acetate to evaluate its physical and chemical integrity over time.

Objective: To assess the stability of a fragrance formulation containing phenethyl acetate
under accelerated conditions.

Materials:

Fragrance tincture containing phenethyl acetate

Glass vials with airtight seals (representing final packaging)

Controlled temperature and humidity chambers

pH meter, viscometer, and gas chromatograph-mass spectrometer (GC-MS)

Procedure:

Initial Analysis: Before starting the stability test, perform a baseline analysis of the fragrance

tincture. This should include:

Visual assessment (color, clarity)

Odor evaluation by a trained perfumer

pH measurement

Viscosity measurement

GC-MS analysis to determine the initial concentration of phenethyl acetate and other key

components.

Sample Storage: Store the fragrance tincture samples in the sealed glass vials under the

following conditions:

Accelerated Condition: 40°C ± 2°C / 75% RH ± 5% RH
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Control Condition: 25°C ± 2°C / 60% RH ± 5% RH

Time Points: Evaluate the samples at specified time intervals (e.g., 0, 1, 2, and 3 months for

accelerated testing).

Evaluation: At each time point, perform the same analyses as the initial assessment (visual

To cite this document: BenchChem. [Application of Phenethyl Acetate in Fragrance
Formulations: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093665#application-of-phenethyl-
acetate-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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